Ethyl 4-amino-2-[[4-amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methylsulfanyl]pyrimidine-5-carboxylate

• CAS RN: 511514-30-0
• Molecular Formula: C17H17FN8O2S
• Molecular Weight: 416.4g/mol
• IUPAC Name: ethyl 4-amino-2-[[4-amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methylsulfanyl]pyrimidine-5-carboxylate
• InChI: InChI=1S/C17H17FN8O2S/c1-2-28-14(27)11-7-21-17(25-13(11)19)29-8-12-23-15(20)26-16(24-12)22-10-5-3-9(18)4-6-10/h3-7H,2,8H2,1H3,(H2,19,21,25)(H3,20,22,23,24,26)
• InChI Key: VLJAIEKCUCADNF-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CN=C(N=C1N)SCC2=NC(=NC(=N2)NC3=CC=C(C=C3)F)N

Description

4-amino-2-[[4-amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methylthio]-5-pyrimidinecarboxylic acid ethyl ester is a pyrimidinecarboxylic acid.

Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 4-amino-2-[[4-amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methylsulfanyl]pyrimidine-5-carboxylate and its derivatives have been synthesized through various chemical reactions. Mohamed (2021) described a convenient synthesis of related compounds, emphasizing the creation of new pyrido[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-5-carboxylate derivatives (Mohamed, 2021). Similarly, Youssef et al. (2011) demonstrated the synthesis of ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate, further transforming it into different heterocyclic systems, with an emphasis on their biocidal properties (Youssef, Abbady, Ahmed, & Omar, 2011).

Antibacterial and Antifungal Activities

The antimicrobial properties of such compounds have been a focus of several studies. A.S. Dongarwar et al. (2011) synthesized derivatives of Ethyl 4-amino-2-[[4-amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methylsulfanyl]pyrimidine-5-carboxylate and screened them for antibacterial, antifungal, and anti-inflammatory activities, demonstrating their potential in medical applications (A.S. Dongarwar et al., 2011). Gad-Elkareem & El-Adasy (2010) also reported on the synthesis and antibacterial activity of similar compounds, highlighting their potential in combating microbial infections (Gad-Elkareem & El-Adasy, 2010).

Novel Compound Synthesis and Characterization

The formation of novel compounds through the manipulation of Ethyl 4-amino-2-[[4-amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methylsulfanyl]pyrimidine-5-carboxylate has been a subject of exploration. For example, Dolzhenko et al. (2006) discussed the synthesis of ethyl 6-aryl-4-oxo-4,6-dihydro-1(12)(13)H-pyrimido-[2′,1′:4,5][1,3,5]triazino[1,2-a]-benzimidazole-3-carboxylates, showing the potential for creating diverse heterocyclic compounds (Dolzhenko, Chui, & Dolzhenko, 2006).